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Compound of Interest

Compound Name: Sodium octanoate C-13

Cat. No.: B1324543

Application Notes: Tracing Fatty Acid Metabolism
with Sodium Octanoate C-13

The study of cellular metabolism, particularly the alterations that occur in disease states like
cancer, is crucial for modern drug development.[1][2][3] Metabolic Flux Analysis (MFA) using
stable isotopes is a powerful technique to quantify the rates (fluxes) of intracellular metabolic
pathways.[4][5] While glucose and glutamine are common tracers, 13C-labeled fatty acids are
essential for specifically investigating fatty acid oxidation (FAO).

Sodium octanoate, an eight-carbon medium-chain fatty acid (MCFA), serves as an excellent
tracer for FAO. Unlike long-chain fatty acids, MCFAs can enter the mitochondria independently
of the carnitine shuttle, providing a direct probe into the [3-oxidation pathway.[6] Administering
Sodium [U-13C8]Joctanoate to cell cultures allows for the tracing of carbon atoms as they are
converted into acetyl-CoA and subsequently enter the Tricarboxylic Acid (TCA) cycle.[7] This
enables researchers to quantify the contribution of fatty acids to cellular energy production and
biosynthetic pathways, providing critical insights into the metabolic phenotype of various cell

types.[8]
Key Applications:

e Quantifying the flux through fatty acid B-oxidation.
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o Determining the relative contribution of fatty acids versus other substrates (e.g., glucose) to
the TCA cycle.[9]

« Investigating metabolic reprogramming in cancer, diabetes, and cardiovascular diseases.[10]

e Assessing the metabolic effects of drugs targeting FAO pathways.

Metabolic Pathway of [U-13C8]Octanoate

The diagram below illustrates the metabolic fate of uniformly labeled 13C-octanoate. The fatty
acid enters the mitochondrial matrix and undergoes four cycles of B-oxidation. Each cycle
cleaves a two-carbon unit, ultimately producing four molecules of [U-13C2]acetyl-CoA. These
labeled molecules then condense with oxaloacetate to introduce the 13C label into the
metabolites of the TCA cycle.
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1. Cell Seeding & Growth

2. Switch to 13C-Octanoate
Labeling Medium

3. Rapid Quenching
(e.g., Cold Methanol)

4. Metabolite Extraction

5. Sample Derivatization
(for GC-MS)

6. GC-MS Analysis

7. Data Processing &
Flux Calculation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science

and industry.
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